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Compound of Interest

Compound Name: D(+)-Galactosamine hydrochloride

Cat. No.: B2539262

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical reagents is paramount. This guide provides essential, immediate safety
and logistical information for D(+)-Galactosamine hydrochloride, including operational and
disposal plans, to foster a secure laboratory environment.

Chemical and Physical Properties

Property Value Source
CAS Number 1772-03-8 [11[2]
Molecular Formula CeH13NOs - HCI [3]

Off-white to white powder or
Appearance _ _ [21[3][4]
crystalline solid

Melting Point 182 - 185 °C (359.6 - 365 °F) [2][3]

Soluble in water, ethanol (~5
Solubility mg/ml), DMSO (~25 mg/ml), [5]
and DMF (~25 mg/ml)

Store in a dry, cool, well-
ventilated place. Keep

Storage container tightly closed. [2][31[4]
Refrigeration is recommended

to maintain product quality.
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Hazard Identification and Personal Protective Equipment
(PPE)

While D(+)-Galactosamine hydrochloride is not classified as a hazardous substance under
the Globally Harmonized System (GHS), it is crucial to adhere to standard laboratory safety
protocols to minimize exposure.[1][2]

Hazard Recommended PPE Rationale

The powdered form can

) NIOSH-approved N95 dust become airborne during
Inhalation . . . .
mask or respirator handling, and inhalation should
be avoided.[6]
Safety glasses with side Protects eyes from airborne
Eye Contact shields or chemical safety powder and potential splashes.
goggles [21[41[7]
) o Prevents direct contact with
Skin Contact Nitrile gloves and a lab coat ]
the skin.[2][4][7]
Do not eat, drink, or smoke in
Ingestion N/A (Procedural Control) laboratory areas. Wash hands

thoroughly after handling.

Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the safe handling of D(+)-Galactosamine hydrochloride from receipt to
disposal.

e Receiving and Storage:
o Upon receipt, inspect the container for any damage.
o Log the chemical into the laboratory inventory.

o Store in a designated, cool, dry, and well-ventilated area, preferably refrigerated.[2][3]
Keep the container tightly sealed.[4]
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e Preparation and Weighing:

o Conduct all handling of the powder within a chemical fume hood or a designated area with
local exhaust ventilation to minimize dust dispersion.[4][7]

o Don the appropriate PPE: lab coat, nitrile gloves, and safety glasses. If there is a risk of
significant dust generation, a dust mask is recommended.

o Use a dedicated, clean spatula and weigh boat for measuring.
o Handle the powder gently to avoid creating airborne dust.
o Dissolution:

o If preparing a solution, add the weighed D(+)-Galactosamine hydrochloride to the
solvent slowly.

o For aqueous solutions, it is soluble in PBS (pH 7.2) at approximately 10 mg/ml.[5]
Aqueous solutions are not recommended for storage for more than one day.[5]

o For organic stock solutions, it is soluble in ethanol, DMSO, and DMF.[5] These should be
purged with an inert gas.[5]

e Experimental Use:
o Keep containers closed when not in use.
o Clearly label all solutions with the chemical name, concentration, date, and your initials.
Disposal Plan
Proper disposal is critical to ensure laboratory and environmental safety.
e Unused Product:

o Dispose of unused D(+)-Galactosamine hydrochloride as chemical waste.[7] Follow all
federal, state, and local regulations.[4]
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o It may be possible to dissolve the material in a combustible solvent and incinerate it in a
licensed facility.[4]

e Contaminated Materials:

o All disposable materials that have come into contact with the chemical, such as gloves,
weigh boats, and paper towels, should be collected in a designated, sealed waste
container.

o Dispose of this container as chemical waste according to institutional and regulatory
guidelines.

o Empty Containers:
o Rinse empty containers thoroughly with an appropriate solvent (e.g., water).

o Dispose of the rinsed container as non-hazardous waste, or as directed by your
institution's safety office. The rinsate should be collected and disposed of as chemical
waste.

Workflow for Handling D(+)-Galactosamine
Hydrochloride
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Caption: A workflow diagram illustrating the key steps for safely handling D(+)-Galactosamine
hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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